Cas no 57411-95-7 (2-(2,5-dimethyl-3-nitrophenyl)acetonitrile)

2-(2,5-dimethyl-3-nitrophenyl)acetonitrile structure
57411-95-7 structure
Product Name:2-(2,5-dimethyl-3-nitrophenyl)acetonitrile
CAS No:57411-95-7
MF:C10H10N2O2
MW:190.198602199554
CID:1603967
PubChem ID:258588
Update Time:2025-04-21

2-(2,5-dimethyl-3-nitrophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(2,5-dimethyl-3-nitrophenyl)acetonitrile
    • AR-1A1963
    • AC1L5Z9P
    • AC1Q1YNJ
    • CTK5A6825
    • KST-1A7004
    • (2,5-dimethyl-3-nitrophenyl)acetonitrile
    • NSC87679
    • AG-J-00855
    • 3-Cyanomethyl-2,5-dimethylnitrobenzol
    • AR-1A1963; AC1L5Z9P; AC1Q1YNJ; CTK5A6825; KST-1A7004; (2,5-dimethyl-3-nitrophenyl)acetonitrile; NSC87679; AG-J-00855; 3-Cyanomethyl-2,5-dimethylnitrobenzol;
    • 57411-95-7
    • NSC-87679
    • DTXSID30293185
    • Inchi: 1S/C10H10N2O2/c1-7-5-9(3-4-11)8(2)10(6-7)12(13)14/h5-6H,3H2,1-2H3
    • InChI Key: ONEKRZQNJHXOGV-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CC(C)=CC(CC#N)=C1C)=O

Computed Properties

  • Exact Mass: 190.0743
  • Monoisotopic Mass: 190.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 69.6Ų

Experimental Properties

  • PSA: 66.93

2-(2,5-dimethyl-3-nitrophenyl)acetonitrile Related Literature

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